1-(2,6-Dichlorobenzoyl)-2-phenyl-1H-imidazole

• CAS No.: 88122-17-2
• Molecular Formula: C16H10Cl2N2O
• Molecular Weight: 317.2 g/mol
• IUPAC Name: (2,6-dichlorophenyl)-(2-phenylimidazol-1-yl)methanone
• InChI: InChI=1S/C16H10Cl2N2O/c17-12-7-4-8-13(18)14(12)16(21)20-10-9-19-15(20)11-5-2-1-3-6-11/h1-10H
• InChI Key: JGUXXFPMOABQHJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NC=CN2C(=O)C3=C(C=CC=C3Cl)Cl

Description

1-(2,6-Dichlorobenzoyl)-2-phenyl-1H-imidazole is a useful research compound. Its molecular formula is C16H10Cl2N2O and its molecular weight is 317.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

173 g of 2-phenylimidazole are dissolved in 600 ml of tetrahydrofuran. To this solution are added dropwise at boiling temperature 129.4 g of 2,6-dichlorobenzoyl chloride, dissolved in 400 ml of tetrahydrofuran, and the mixture is refluxed for 1 hour. The phenylimidazole hydrochloride which precipitates is separated at room temperature by vacuum filtration. The solvent of the filtrate is subsequently removed in the rotary evaporator, and the residue is recrystallised from 600 ml of acetonitrile. The yield after filtration with suction, washing with acetonitrile and drying is 153 g (80.4% of theory) of the product, m.p. 116°-117° C. There are obtained by concentrating the mother liquor by evaporation a further 22.3 g (11.7% of theory) of the product, m.p. 110°-114° C. For the analysis, 3.0 g of the compound are recrystallised from 5 ml of acetonitrile, washed with acetonitrile and dried at 60° C. in vacuo; yield: 2.6 g, m.p. 117°-118° C.